4-bromo-N-(furan-2-ylmethyl)-N-(p-tolyl)benzenesulfonamide
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Description
4-bromo-N-(furan-2-ylmethyl)-N-(p-tolyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H16BrNO3S and its molecular weight is 406.29. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
The compounds similar to 4-bromo-N-(furan-2-ylmethyl)-N-(p-tolyl)benzenesulfonamide have been the subject of structural analyses to understand their crystal packing, determined by intermolecular interactions such as C-H...O, C-H...π, and C-H...Cl. These interactions play a crucial role in the stabilization of the crystal structure, offering insights into the design of materials with desired properties (Bats, Frost, & Hashmi, 2001).
Gold(I)-Catalyzed Reactions
Research has demonstrated the utility of related benzenesulfonamide compounds in gold(I)-catalyzed reactions. Specifically, these compounds are precursors in a cascade reaction leading to the formation of N-(furan-3-ylmethylene)benzenesulfonamides, showcasing the potential of these substances in synthetic organic chemistry and the development of novel organic compounds (Wang, Huang, Shi, Rudolph, & Hashmi, 2014).
Photodynamic Therapy for Cancer Treatment
A significant application of similar compounds has been explored in the context of photodynamic therapy (PDT) for cancer treatment. New derivatives of benzenesulfonamide have been synthesized and characterized for their photophysical and photochemical properties, demonstrating their potential as Type II photosensitizers due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield. These properties are crucial for the effectiveness of PDT, a promising alternative cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Microwave-Assisted Synthesis for Anticancer Activity
Further research into benzenesulfonamide compounds, including microwave-assisted synthesis, has led to the discovery of molecules exhibiting significant anticancer activity. These compounds have been tested against various human cancer cell lines, with some derivatives showing promising results in inhibiting cancer cell growth. This highlights the potential of benzenesulfonamide derivatives in drug development and cancer therapy (Kumar, Kumar, Roy, Sondhi, & Sharma, 2015).
Properties
IUPAC Name |
4-bromo-N-(furan-2-ylmethyl)-N-(4-methylphenyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrNO3S/c1-14-4-8-16(9-5-14)20(13-17-3-2-12-23-17)24(21,22)18-10-6-15(19)7-11-18/h2-12H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMUFIOSOYOBFCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N(CC2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.